Methyl 6-(((5-chlorothiophen-2-yl)sulfonyl)methyl)-4-(3,4-dimethoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: methyl 6-[(5-chlorothiophen-2-yl)sulfonylmethyl]-4-(3,4-dimethoxyphenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H19ClN2O7S2/c1-27-12-5-4-10(8-13(12)28-2)17-16(18(23)29-3)11(21-19(24)22-17)9-31(25,26)15-7-6-14(20)30-15/h4-8,17H,9H2,1-3H3,(H2,21,22,24)
• InChI Key: IFFQMMZSGLRBDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C(=C(NC(=O)N2)CS(=O)(=O)C3=CC=C(S3)Cl)C(=O)OC)OC
• Molecular Formula: C19H19ClN2O7S2
• Molecular Weight: 486.9 g/mol

Description

Methyl 6-(((5-chlorothiophen-2-yl)sulfonyl)methyl)-4-(3,4-dimethoxyphenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C19H19ClN2O7S2 and its molecular weight is 486.94. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactions

A study by Kappe and Roschger (1989) investigated various reactions of Biginelli-compounds, which are closely related to the mentioned chemical compound. The research focused on the synthesis and reactions of 2-oxo(or thioxo)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid derivatives, revealing pathways for the preparation of pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines among others. This foundational work provides insight into the chemical behavior and synthetic utility of tetrahydropyrimidine derivatives in the generation of heterocyclic compounds with potential biological activities (Kappe & Roschger, 1989).

Novel Derivatives Synthesis

Nikalje et al. (2017) reported the synthesis of novel chromone-pyrimidine coupled derivatives using an eco-friendly catalyst under solvent-free conditions. This study exemplifies the diverse synthetic applications of pyrimidine derivatives, contributing to the development of compounds with varied biological activities. The synthesized compounds were characterized by spectral studies, highlighting the methodological advancements in the synthesis of complex heterocyclic compounds (Nikalje et al., 2017).

Antimicrobial and Anticancer Evaluation

Tiwari et al. (2018) explored the antimicrobial and anticancer potential of novel chromone-pyrimidine coupled derivatives. The study included in vitro evaluations against various microbial strains and cancer cell lines, revealing significant findings that could lead to the development of new therapeutic agents. This work not only showcases the potential biological applications of these compounds but also emphasizes the importance of heterocyclic chemistry in drug discovery (Tiwari et al., 2018).